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Compound of Interest

Compound Name: Dibenzyl hydrazodicarboxylate

Cat. No.: B1266557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

dibenzyl hydrazodicarboxylate, a key reagent in organic synthesis. Furthermore, it offers a

detailed experimental protocol for its laboratory-scale preparation and a visual representation

of the synthetic workflow.

Commercial Availability
Dibenzyl hydrazodicarboxylate is available from several chemical suppliers in varying

purities and quantities. The following table summarizes the offerings from a selection of

vendors. Please note that pricing and availability are subject to change and should be

confirmed with the respective suppliers.
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Price (USD)

Sigma-

Aldrich

Dibenzyl

hydrazodicar

boxylate

5394-50-3
Technical

Grade, 90%
5 g, 25 g

$105.00 (5

g), $591.00

(25 g)

Thermo

Fisher

Scientific

Dibenzyl

azodicarboxyl

ate, 96%

2449-05-0
≥95.0%

(HPLC)
25 g $232.65[1]

Chem-Impex

Dibenzyl

azodicarboxyl

ate

2449-05-0
≥ 99%

(HPLC)

5 g, 25 g, 100

g, 250 g

$22.03 (5 g),

$68.30 (25

g), $202.40

(100 g),

$378.57 (250

g)[2]

Biosynth

Dibenzyl

hydrazine-

1,2-

dicarboxylate

5394-50-3 -
1 g, 2 g, 5 g,

10 g, 25 g

$181.41 (1

g), $272.10

(2 g),

$453.55 (5

g), $725.60

(10 g),

$1,178.75 (25

g)[3]

XIAMEN

EQUATION

CHEMICAL

CO.,LTD

Dibenzyl

hydrazine-

1,2-

dicarboxylate

5394-50-3
Industrial

Grade

Inquire for

quantities

Inquire for

price[4]

Note: Some suppliers list the related compound, dibenzyl azodicarboxylate. While structurally

similar, it is a distinct chemical and should not be used as a direct substitute without

methodological adjustments.

Synthesis of Dibenzyl Hydrazodicarboxylate
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This section details a reliable experimental protocol for the synthesis of dibenzyl
hydrazodicarboxylate, adapted from established procedures for analogous compounds.[5]

Materials and Equipment:
Three-necked round-bottom flask

Mechanical stirrer

Two dropping funnels

Thermometer

Ice bath

Büchner funnel and flask

Oven

Hydrazine hydrate (85% solution)

Benzyl chloroformate

Sodium carbonate

Ethanol (95%)

Water (deionized)

Experimental Protocol:
Reaction Setup: In a 2 L three-necked flask equipped with a mechanical stirrer, two dropping

funnels, and a thermometer, place a solution of 59 g (1 mole) of 85% hydrazine hydrate in

500 mL of 95% ethanol.

Cooling: Cool the reaction flask using an ice bath until the temperature of the solution drops

to 10°C.

Addition of Reagents:
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Begin the dropwise addition of 341.14 g (2 moles) of benzyl chloroformate from one of the

dropping funnels. Maintain a steady rate to keep the reaction temperature between 15°C

and 20°C.

Simultaneously, after approximately half of the benzyl chloroformate has been added,

begin the dropwise addition of a solution of 106 g (1 mole) of sodium carbonate in 500 mL

of water from the second dropping funnel.

Regulate the addition of both solutions to maintain the temperature below 20°C and to

ensure a slight excess of benzyl chloroformate is always present. The addition of benzyl

chloroformate should be completed slightly before the sodium carbonate solution.

Reaction Completion: Once the additions are complete, wash any precipitate on the upper

walls of the flask into the reaction mixture with 200 mL of water. Allow the mixture to stir for

an additional 30 minutes.

Isolation and Purification:

Collect the resulting precipitate by vacuum filtration using a Büchner funnel.

Wash the solid thoroughly with a total of 800 mL of water.

Dry the purified dibenzyl hydrazodicarboxylate in an oven at 80°C. The expected yield

is in the range of 80-85%.

Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis of dibenzyl
hydrazodicarboxylate.

Hydrazine Hydrate
in Ethanol

Cool to 10°C
(Ice Bath)

Simultaneous Dropwise Addition:
- Benzyl Chloroformate

- Sodium Carbonate Solution
Stir for 30 min Vacuum Filtration Wash with Water Dry at 80°C Dibenzyl

Hydrazodicarboxylate

Click to download full resolution via product page

Caption: Synthesis workflow for dibenzyl hydrazodicarboxylate.
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Safety Information
Dibenzyl hydrazodicarboxylate and its precursors should be handled with appropriate safety

precautions in a well-ventilated fume hood.[6][7][8] Always consult the Safety Data Sheet

(SDS) for detailed hazard information and handling procedures.[6][7][8] Personal protective

equipment, including safety goggles, gloves, and a lab coat, should be worn at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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